Cas no 725203-63-4 (4-(N-methylcarbamimidamido)benzoic acid)

4-(N-methylcarbamimidamido)benzoic acid is a benzoic acid derivative featuring a methylcarbamimidamido functional group at the para position. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The carbamimidamido moiety offers reactivity for further functionalization, making it useful in the development of bioactive molecules or coordination chemistry applications. Its benzoic acid backbone provides solubility in polar solvents, facilitating purification and handling. The methyl substitution on the carbamimidamido group may influence steric and electronic properties, allowing tailored modifications in target applications. Care should be taken to store the compound under controlled conditions to maintain stability.
4-(N-methylcarbamimidamido)benzoic acid structure
725203-63-4 structure
Product Name:4-(N-methylcarbamimidamido)benzoic acid
CAS No:725203-63-4
MF:C9H11N3O2
MW:193.202541589737
CID:3387018
PubChem ID:10262010
Update Time:2025-06-08

4-(N-methylcarbamimidamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 4-[(AMINOIMINOMETHYL)METHYLAMINO]-
    • 4-(N-methylcarbamimidamido)benzoic acid
    • Inchi: 1S/C9H11N3O2/c1-12(9(10)11)7-4-2-6(3-5-7)8(13)14/h2-5H,1H3,(H3,10,11)(H,13,14)
    • InChI Key: YDEKANAIYSCHCW-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C(=O)O)=CC=1)(C)C(N)=N

Computed Properties

  • Exact Mass: 193.085126602Da
  • Monoisotopic Mass: 193.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 90.4Ų

4-(N-methylcarbamimidamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1272890-1.0g
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
1g
$0.0 2023-06-08
Enamine
EN300-1272890-50mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
50mg
$348.0 2023-10-02
Enamine
EN300-1272890-100mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
100mg
$364.0 2023-10-02
Enamine
EN300-1272890-250mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
250mg
$381.0 2023-10-02
Enamine
EN300-1272890-500mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
500mg
$397.0 2023-10-02
Enamine
EN300-1272890-1000mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
1000mg
$414.0 2023-10-02
Enamine
EN300-1272890-2500mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
2500mg
$810.0 2023-10-02
Enamine
EN300-1272890-5000mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
5000mg
$1199.0 2023-10-02
Enamine
EN300-1272890-10000mg
4-(N-methylcarbamimidamido)benzoic acid
725203-63-4
10000mg
$1778.0 2023-10-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2039831-1g
4-(1-Methylguanidino)benzoic acid
725203-63-4
1g
¥2688.00 2024-05-02

Additional information on 4-(N-methylcarbamimidamido)benzoic acid

Professional Introduction to 4-(N-methylcarbamimidamido)benzoic Acid (CAS No. 725203-63-4)

4-(N-methylcarbamimidamido)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With a CAS number of 725203-63-4, this compound belongs to the class of benzoic acid derivatives, featuring a N-methylcarbamimidamido functional group. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, synthesis methods, and most notably, its recent applications in scientific research.

The molecular structure of 4-(N-methylcarbamimidamido)benzoic acid consists of a benzoic acid core substituted with an N-methylcarbamimidamido moiety at the para position. This substitution introduces a high degree of reactivity and versatility, making the compound a valuable intermediate in the synthesis of more complex molecules. The presence of both carbamic and imidamide groups imparts specific electronic and steric properties that can be exploited in various chemical reactions, including condensation, cyclization, and coupling reactions.

In terms of synthesis, 4-(N-methylcarbamimidamido)benzoic acid can be prepared through multiple pathways, each offering distinct advantages depending on the desired purity and scale of production. One common method involves the reaction of 4-formylbenzoic acid with methyl carbamidine hydrochloride under controlled conditions. This approach leverages the formyl group's reactivity to introduce the N-methylcarbamimidamido substituent efficiently. Alternatively, palladium-catalyzed cross-coupling reactions have also been explored as a means to achieve higher selectivity and yield.

The significance of 4-(N-methylcarbamimidamido)benzoic acid in contemporary research is underscored by its applications in medicinal chemistry. Recent studies have highlighted its potential as a precursor in the development of novel therapeutic agents. Specifically, researchers have investigated its role in designing inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in modulating enzymes involved in inflammation and oxidative stress, which are key factors in numerous diseases.

One particularly noteworthy application is its use as a building block in the synthesis of small-molecule inhibitors for kinases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with several cancers and inflammatory disorders. By incorporating the N-methylcarbamimidamido group into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. Preliminary computational studies suggest that this modification can lead to more effective inhibition without off-target effects.

Furthermore, the chemical properties of 4-(N-methylcarbamimidamido)benzoic acid make it an attractive candidate for material science applications. Its ability to participate in hydrogen bonding and form stable complexes has been explored in the development of functional materials such as sensors and catalysts. For example, recent work has demonstrated its utility in designing luminescent probes for bioimaging applications. These probes leverage the compound's photophysical properties to detect specific biological targets with high sensitivity.

The pharmaceutical industry has also shown interest in 4-(N-methylcarbamimidamido)benzoic acid due to its potential as an anti-inflammatory agent. Inflammatory processes are mediated by complex networks of signaling molecules, many of which involve proteases and other enzymes that can be targeted by small molecules. Studies indicate that derivatives of this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes.

In conclusion, 4-(N-methylcarbamimidamido)benzoic acid (CAS No. 725203-63-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules. The recent advancements in its use as a therapeutic agent highlight its potential to contribute to novel drug discovery efforts aimed at treating inflammation-related diseases and cancers. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd